![molecular formula C21H21N3O4 B2867851 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methylphenyl)acetamide CAS No. 941991-95-3](/img/structure/B2867851.png)
2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methylphenyl)acetamide, also known as DMPOPA, is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of pyridazinone derivatives and has been synthesized using various methods.
Scientific Research Applications
Inotropic Activity
One study focused on the discovery and inotropic activity of dihydropyridazinone derivatives, which are related to the chemical structure of interest. The researchers discovered potent positive inotropes, such as 6 (N-[4-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)phenyl]acetamide), and prepared several lactam analogues. These compounds showed significant oral activity and long-acting effects in dogs, highlighting their potential as cardiotonics (Robertson et al., 1986).
Antioxidant Capacity
Another study explored the enzymatic modification of 2,6-dimethoxyphenol, a compound related to the chemical structure , for the synthesis of dimers with high antioxidant capacity. The oxidation of 2,6-dimethoxyphenol led to the formation of a dimer with significantly higher antioxidant capacity than the substrate, demonstrating the potential application of such compounds as bioactive antioxidants (Adelakun et al., 2012).
Antifungal and Antimicrobial Agents
Research into 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, which share a core structure with the compound of interest, identified them as broad-spectrum antifungal agents effective against Candida and Aspergillus species. This study indicates the potential of related compounds in developing new antifungal medications (Bardiot et al., 2015).
Antinociceptive Activity
Compounds related to the chemical structure of interest, specifically [6‐(4‐methoxyphenyl)‐3(2H)‐pyridazinone‐2‐yl]‐acetamide derivatives, were synthesized and evaluated for their antinociceptive activity. The study found several of these compounds to be more potent than aspirin in a modified Koster's Test, highlighting their potential as pain management solutions (Doğruer et al., 2000).
Silylation and Heterocycle Formation
Investigations into the silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes, which share similarities with the compound , have led to the formation of benzoxazasiloles and benzodioxazasilepines. These compounds exhibit interesting structural properties and potential applications in the development of new heterocyclic compounds (Lazareva et al., 2017).
Mechanism of Action
Future Directions
Given the limited information available, future research could focus on elucidating the synthesis, mechanism of action, and potential applications of “2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methylphenyl)acetamide”. It would also be beneficial to investigate its physical and chemical properties, as well as any potential safety and hazard implications .
properties
IUPAC Name |
2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-14-5-4-6-15(11-14)22-20(25)13-24-21(26)10-8-18(23-24)17-12-16(27-2)7-9-19(17)28-3/h4-12H,13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLTXJSAHXBPHSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.